Cas no 1017782-15-8 (Imidazo[1,2-a]pyrazine-2-carbaldehyde)

• Product Name: Imidazo[1,2-a]pyrazine-2-carbaldehyde
• CAS No: 1017782-15-8
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD09995736
• CID: 823375
• PubChem ID: 49757969
• Update Time: 2025-06-08

Imidazo[1,2-a]pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-2-carbaldehyde
• AG-L-20094
• AK102499
• ANW-62073
• BB 0262253
• CTK4A0224
• KB-52546
• MolPort-016-578-742
• CHEMMAKER CMFS-01834
• SCHEMBL11037075
• DB-058694
• F14127
• IMIDAZO[1,2-A]PYRAZINE-2-CARBOXALDEHYDE
• CS-0085064
• 1017782-15-8
• DTXSID30677805
• AS-47525
• MFCD09995736
• EN300-111848
• AKOS006313568

• MDL： MFCD09995736
• Inchi： 1S/C7H5N3O/c11-5-6-4-10-2-1-8-3-7(10)9-6/h1-5H
• InChI Key： YJBCAVPRXDSHGZ-UHFFFAOYSA-N
• SMILES： O=CC1=CN2C=CN=CC2=N1

Computed Properties

• Exact Mass: 147.04300
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26000
• LogP: 0.54180

Imidazo[1,2-a]pyrazine-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on Imidazo[1,2-a]pyrazine-2-carbaldehyde

Imidazo[1,2-a]pyrazine-2-carbaldehyde: A Comprehensive Overview

Imidazo[1,2-a]pyrazine-2-carbaldehyde (CAS No. 1017782-15-8) is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyrazines, which are known for their versatile applications in drug discovery, catalysis, and electronic materials. The imidazo[1,2-a]pyrazine core of this compound is a fused bicyclic system consisting of an imidazole ring fused to a pyrazine ring. The presence of the aldehyde group at the 2-position introduces additional functional diversity, making this compound a valuable building block for further chemical modifications.

Recent studies have highlighted the potential of imidazo[1,2-a]pyrazine-2-carbaldehyde in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines. The imidazo[1,2-a]pyrazine framework has been shown to interact with key cellular pathways involved in tumor growth and metastasis.

In addition to its pharmaceutical applications, imidazo[1,2-a]pyrazine-2-carbaldehyde has also found utility in the field of catalysis. Its nitrogen-rich heterocyclic structure makes it an ideal candidate for coordination with transition metals, enabling the creation of efficient catalysts for various organic transformations. A 2023 report in *Nature Catalysis* revealed that metal complexes derived from this compound exhibit exceptional catalytic activity in cross-coupling reactions—a critical process in organic synthesis.

The synthesis of imidazo[1,2-a]pyrazine-2-carbaldehyde has been optimized over the years, with researchers developing efficient methodologies to access this compound on a larger scale. A notable approach involves the condensation of o-phenylenediamine derivatives with aldehydes under specific reaction conditions. This method not only ensures high yields but also allows for easy functionalization of the product. The ability to modify the imidazo[1,2-a]pyrazine core has further expanded its applicability in diverse chemical contexts.

From a materials science perspective, imidazo[1,2-a]pyrazine-2-carbaldehyde has been investigated as a precursor for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, sensing technologies, and catalysis. A 2023 study published in *Advanced Materials* highlighted the use of this compound in constructing MOFs with exceptional porosity and stability.

The unique electronic properties of imidazo[1,2-a]pyrazine-2-carbaldehyde also make it an attractive candidate for applications in optoelectronics. Its conjugated system enables strong absorption in the visible region of the spectrum, which is advantageous for designing organic photovoltaic devices and light-emitting diodes (LEDs). Researchers have explored its integration into conjugated polymers to enhance their electronic performance.

In conclusion, imidazo[1,2-a]pyrazine-2-carbaldehyde (CAS No. 1017782-15-8) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features and functional diversity make it an invaluable tool for advancing research in drug discovery, catalysis, materials science, and optoelectronics. As ongoing studies continue to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.